N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide
Overview
Description
N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide, also known as BFA, is a chemical compound that has been extensively studied for its potential applications in scientific research. BFA is a potent inhibitor of protein transport and has been shown to have a variety of biochemical and physiological effects. In
Mechanism of Action
N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide inhibits protein transport by binding to a protein called ADP-ribosylation factor (ARF). ARF is a small GTPase that regulates the formation of transport vesicles in cells. N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide binds to ARF and prevents it from interacting with other proteins, leading to the disruption of protein transport.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide has a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of tumors, and modulate the immune response. N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide is a potent inhibitor of protein transport and has been widely used in scientific research. Its advantages include its high potency, specificity, and ability to disrupt the Golgi apparatus. However, N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide also has limitations, including its toxicity and potential for off-target effects.
Future Directions
There are many future directions for the study of N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide. One area of research is the development of new N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide analogs with improved potency and specificity. Another area of research is the study of the effects of N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide on different types of cancer cells and the development of N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide-based therapies for cancer. Additionally, the study of N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide in the context of neurodegenerative diseases and the immune response is an area of active research.
Conclusion:
In conclusion, N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide, or N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide, is a potent inhibitor of protein transport that has been extensively studied for its potential applications in scientific research. N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide has a variety of biochemical and physiological effects and has been shown to have potential therapeutic applications in cancer and neurodegenerative diseases. While N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide has limitations, its high potency and specificity make it a valuable tool for the study of protein trafficking in cells.
Scientific Research Applications
N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide is a potent inhibitor of protein transport and has been used extensively in scientific research to study the mechanisms of protein trafficking in cells. N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide has been shown to disrupt the Golgi apparatus, which is responsible for the processing and sorting of proteins in cells. This disruption allows for the study of the effects of protein trafficking on cellular function and disease.
properties
IUPAC Name |
(E)-N-(1,3-benzodioxol-5-yl)-2-cyano-3-(furan-2-yl)prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10N2O4/c16-8-10(6-12-2-1-5-19-12)15(18)17-11-3-4-13-14(7-11)21-9-20-13/h1-7H,9H2,(H,17,18)/b10-6+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRDMHXDDRYRYEC-UXBLZVDNSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)C(=CC3=CC=CO3)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)/C(=C/C3=CC=CO3)/C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-{[3-(diphenylmethyl)-1,2,4-oxadiazol-5-yl]methyl}-1-piperazinyl)-N-isopropylacetamide](/img/structure/B4721312.png)
![1-({1-[(3-chloro-4-fluorophenoxy)methyl]-1H-pyrazol-3-yl}carbonyl)-5-(difluoromethyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-ol](/img/structure/B4721324.png)
![N-[4-(1,3-benzothiazol-2-yl)phenyl]-3-(4-nitrophenyl)acrylamide](/img/structure/B4721341.png)
![8-[(4-methylphenyl)sulfonyl]-3-(4-morpholinyl)-1-oxa-8-azaspiro[4.5]decane](/img/structure/B4721344.png)
![N-(2-methoxyphenyl)-2-{[4-methyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide](/img/structure/B4721347.png)
![N-(4-acetylphenyl)-2-({3-[2-(4-morpholinyl)ethyl]-4-oxo-3,4-dihydro-2-quinazolinyl}thio)acetamide](/img/structure/B4721360.png)
![N-(4-isopropylphenyl)-2-[2-oxo-4-(1-piperidinylcarbonyl)-1(2H)-quinolinyl]acetamide](/img/structure/B4721370.png)
![4-methoxy-2-{[3-(2-methylphenyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}phenyl methanesulfonate](/img/structure/B4721377.png)
![1-tert-butyl-3-methyl-4-[(4-methylphenyl)sulfonyl]-1H-pyrazol-5-yl phenoxyacetate](/img/structure/B4721381.png)
![methyl 2-{[(3-chloro-6-methyl-1-benzothien-2-yl)carbonyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate](/img/structure/B4721387.png)
